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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzaldehyde

Cat. No.: B1361139 Get Quote

Introduction: A Scientist's Guide to 2-Chloro-3-
hydroxybenzaldehyde
Welcome to the technical support guide for 2-Chloro-3-hydroxybenzaldehyde (CAS No.

56962-10-8). As a substituted aromatic aldehyde, this reagent is a valuable intermediate in the

synthesis of more complex molecules, particularly in the development of pharmaceuticals and

heterocyclic compounds.[1] Its unique trifunctional structure—featuring aldehyde, hydroxyl, and

chloro groups—offers a rich landscape for chemical transformations but also necessitates

specific handling and storage protocols to ensure its integrity and the success of your

experiments.[1]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting

scenarios encountered in the field. My objective is to provide not just procedural steps, but the

underlying scientific rationale to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs)
Q1: What are the fundamental properties and primary
hazards of 2-Chloro-3-hydroxybenzaldehyde?
Answer: 2-Chloro-3-hydroxybenzaldehyde is a solid, combustible compound with a

molecular weight of 156.57 g/mol .[2] It is characterized by a melting point range of

approximately 139-143 °C.[2] Understanding its hazard profile is the first step to safe handling.
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According to the Globally Harmonized System (GHS), its classifications are critical for risk

assessment.[3]

Key Hazards Include:

Acute Toxicity (Oral), Category 4 (H302): Harmful if swallowed.[3][4][5]

Skin Irritation, Category 2 (H315): Causes skin irritation.[3][4][5]

Serious Eye Damage, Category 1 (H318): Causes serious eye damage.[3][4][5]

Specific Target Organ Toxicity — Single Exposure, Category 3 (H335): May cause

respiratory irritation.[3][4][5]

Hazardous to the Aquatic Environment, Acute Hazard, Category 1 (H400): Very toxic to

aquatic life.[3][4][5]

Due to these hazards, it is imperative to handle this compound with appropriate engineering

controls and personal protective equipment.

Q2: What specific Personal Protective Equipment (PPE)
should I use when working with this reagent?
Answer: A multi-layered approach to PPE is essential to mitigate the risks of exposure. Based

on the hazard profile, the following should be considered mandatory:

Eye Protection: Use tight-sealing safety goggles or a face shield (minimum 8-inch). Standard

safety glasses are insufficient due to the risk of serious eye damage.[6][7]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Thicker gloves

may be necessary if there is a risk of puncture or abrasion.[8] Always inspect gloves before

use and wash hands thoroughly after handling.[8]

Respiratory Protection: Handle only in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid inhaling dust.[4][6] If engineering controls are insufficient or for

major spills, a NIOSH/MSHA approved N95 dust mask or a higher-level respirator is

required.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://wap.guidechem.com/msds/56962-10-8.html
https://chemical-label.com/en/ghs/print-clp/56962-10-8/2-chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://wap.guidechem.com/msds/56962-10-8.html
https://chemical-label.com/en/ghs/print-clp/56962-10-8/2-chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://wap.guidechem.com/msds/56962-10-8.html
https://chemical-label.com/en/ghs/print-clp/56962-10-8/2-chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://wap.guidechem.com/msds/56962-10-8.html
https://chemical-label.com/en/ghs/print-clp/56962-10-8/2-chloro-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzaldehyde
https://wap.guidechem.com/msds/56962-10-8.html
https://chemical-label.com/en/ghs/print-clp/56962-10-8/2-chloro-3-hydroxybenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AC398030010&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_947294821_2-ChloroBenzaldehyde-CASNO-89-98-5-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR939587_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR939587_msds.pdf
https://wap.guidechem.com/msds/56962-10-8.html
https://www.fishersci.com/store/msds?partNumber=AC398030010&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/647365
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: A lab coat is required. For larger quantities, wear protective clothing to

prevent skin exposure.[6][8] Ensure an eyewash station and safety shower are immediately

accessible.[6]

Q3: How should I properly store 2-Chloro-3-
hydroxybenzaldehyde to prevent degradation?
Answer: The stability of 2-Chloro-3-hydroxybenzaldehyde is paramount for reproducible

experimental results. The aldehyde functional group is susceptible to oxidation, especially in

the presence of air, which converts it to the corresponding carboxylic acid (2-Chloro-3-

hydroxybenzoic acid).[1][9] This impurity can interfere with or halt subsequent reactions.

Parameter Recommendation Scientific Rationale

Temperature Store in a cool, dry place.[6][8]
Reduces the rate of potential

degradation reactions.

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).[6]

Prevents oxidation of the

aldehyde group to a carboxylic

acid by atmospheric oxygen.[9]

Container
Keep in the original, tightly

sealed container.[6][8]

Protects from moisture and

atmospheric contaminants.

Light Store away from direct light.

Aromatic aldehydes can be

light-sensitive, leading to

polymerization or other side

reactions.

Incompatibles
Store away from strong

oxidizing agents.[6]

Oxidizing agents will directly

and rapidly convert the

aldehyde to an unreactive

carboxylic acid.

Q4: My solid 2-Chloro-3-hydroxybenzaldehyde has a
slight yellowish tint. Is it still usable?
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Answer: While the pure compound is typically a white or off-white solid, a yellowish tint can be

an early indicator of degradation. Benzaldehydes, as a class, are known to yellow upon

keeping, often due to slow oxidation or polymerization.[9]

The primary degradation pathway is oxidation to 2-Chloro-3-hydroxybenzoic acid. The

presence of this carboxylic acid can be detrimental, as it will not participate in reactions

targeting the aldehyde group (e.g., Schiff base formation, Wittig reactions, reductions).

Diagram: Primary Degradation Pathway

Oxidation of 2-Chloro-3-hydroxybenzaldehyde

2-Chloro-3-hydroxybenzaldehyde

2-Chloro-3-hydroxybenzoic acid

 [O]
(Air, light, heat)

Click to download full resolution via product page

Caption: Oxidation converts the reactive aldehyde to a less reactive carboxylic acid.

Recommendation: If your material is discolored, its purity is questionable. For sensitive

applications, it is highly recommended to either purify the material (e.g., by recrystallization) or

use a fresh, unopened batch to ensure the integrity of your experiment.

Troubleshooting Guide
Q5: My reaction is not proceeding as expected. How can
I troubleshoot issues related to the 2-Chloro-3-
hydroxybenzaldehyde reagent?
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Answer: When a reaction fails, it's crucial to systematically evaluate all components, starting

with the reagents. If you suspect an issue with your 2-Chloro-3-hydroxybenzaldehyde, follow

this troubleshooting workflow.

Diagram: Reagent Troubleshooting Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1361139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Low Yield

Visually inspect the
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Caption: A decision tree for troubleshooting reagent quality.
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Causality Explained:

Visual Inspection: As discussed, discoloration is a key sign of oxidation. The aldehyde is

converted to a carboxylic acid, which is unreactive in most aldehyde-specific

transformations.

Age and Storage History: Even if not visibly discolored, a reagent that is several years old or

has been stored without an inert gas blanket has a higher likelihood of partial oxidation. This

can lead to lower yields and the formation of difficult-to-remove impurities.

Solubility Issues: If you notice the reagent is not dissolving as expected in a solvent where it

should be soluble, this could indicate the presence of polymeric byproducts or the less

soluble carboxylic acid derivative.

Q6: How should I handle spills and dispose of waste
containing 2-Chloro-3-hydroxybenzaldehyde?
Answer: Proper containment and disposal are critical due to the compound's toxicity to aquatic

life and its other hazards.[5][8]

For Minor Spills:

Ensure the area is well-ventilated and you are wearing the correct PPE (Q2).[8]

Avoid generating dust.[8] Do not use air hoses for cleanup.

Gently sweep or vacuum (using an explosion-proof vacuum) the spilled solid.[8]

Place the material into a clean, dry, sealable, and clearly labeled container for hazardous

waste.[8]

Clean the spill area with soap and water, and launder any contaminated clothing separately.

[8]

For Major Spills:

Evacuate the area and move upwind.[8]
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Alert your institution's emergency response team or fire brigade, informing them of the

material's identity and hazards.[8]

Prevent the spillage from entering drains, sewers, or waterways, as it is very toxic to aquatic

life.[4][8]

Waste Disposal:

Dispose of unused product and contaminated materials as hazardous waste through a

licensed disposal company.[7] Do not dispose of it in standard trash or down the drain.

Contaminated packaging should be treated as unused product.[7] Follow all local, state, and

federal regulations for hazardous waste disposal.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://wap.guidechem.com/msds/56962-10-8.html
https://chemical-label.com/en/ghs/print-clp/56962-10-8/2-chloro-3-hydroxybenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AC398030010&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_947294821_2-ChloroBenzaldehyde-CASNO-89-98-5-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR939587_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzaldehyde
https://www.benchchem.com/product/b1361139#handling-and-storage-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139#handling-and-storage-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139#handling-and-storage-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b1361139#handling-and-storage-of-2-chloro-3-hydroxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361139?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

